Cas no 1361648-52-3 (4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361648-52-3
• MF: C₁₄H₇Cl₄F₃
• MW: 374.012590646744
• CID: 4994213
• Update Time: 2025-06-29

4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7Cl4F3/c15-6-7-1-2-9(11(3-7)14(19,20)21)10-4-8(16)5-12(17)13(10)18/h1-5H,6H2
• InChI Key： KHLNLMAFJXKZAX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(CCl)=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

Research Briefing on 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361648-52-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of halogenated biphenyl compounds, particularly 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361648-52-3). This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The presence of multiple halogen atoms and a chloromethyl group in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activities of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's reactivity was further investigated through nucleophilic substitution reactions, demonstrating its utility as a building block for more complex molecules. Preliminary biological assays indicated moderate inhibitory activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization.

In another study, the compound's physicochemical properties were thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses confirmed the compound's structural integrity and provided insights into its conformational stability. The results were published in ACS Omega (2023), emphasizing the compound's suitability for use in high-throughput screening and structure-activity relationship (SAR) studies.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel antiviral agents. The patent highlights the compound's role in the development of inhibitors targeting viral proteases, with promising in vitro results against several RNA viruses. This application underscores the compound's relevance in addressing emerging infectious diseases.

Despite these advancements, challenges remain in scaling up the synthesis and improving the compound's bioavailability. Future research directions may include the exploration of greener synthetic routes and the evaluation of its pharmacokinetic properties in vivo. Collaborative efforts between academia and industry will be crucial to fully realize the potential of this compound in therapeutic applications.

In conclusion, 4'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361648-52-3) represents a promising candidate for further investigation in drug discovery and material science. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers in the field. Continued exploration of its applications and optimization of its properties will likely yield significant contributions to the chemical biology and medicinal chemistry communities.